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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ultraviolet A (UVA) radiation, comprising 95% of the UV light reaching the Earth's surface,

penetrates deep into the human dermis. It is a primary driver of photoaging, characterized by

wrinkling and loss of skin elasticity, and contributes to photocarcinogenesis and various

photodermatoses.[1][2] The development of effective, photostable UVA filters is therefore

critical for comprehensive skin protection. Ecamsule, known by its INCI name

Terephthalylidene Dicamphor Sulfonic Acid and trade name Mexoryl™ SX, is a water-soluble,

organic UVA filter developed and patented by L'Oréal in 1982.[3][4] It is a benzylidene camphor

derivative recognized for its exceptional photostability and efficacy in the short-wave UVA

range.[1][5] This technical guide provides an in-depth analysis of ecamsule's mechanism of

action, summarizes key quantitative data from efficacy studies, and details the experimental

protocols used for its evaluation.

Physicochemical Properties and Mechanism of
Action
Ecamsule is an organic compound specifically engineered to absorb UVA radiation and

dissipate the energy in a harmless manner.[6] Its chemical structure and properties are

optimized for high-performance sun care formulations.
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Property Value Reference

INCI Name
Terephthalylidene Dicamphor

Sulfonic Acid
[1][7]

CAS Number 92761-26-7 [1][7]

Chemical Formula C₂₈H₃₄O₈S₂ [1]

Molar Mass 562.69 g·mol⁻¹ [1]

UV Absorption Range 290–400 nm [1][8][9]

Peak Absorbance (λmax) 345 nm [1][5][8][9]

Solubility
Water-soluble (as a neutralized

salt)
[1][4][7]

UVA Absorption and Energy Dissipation
Ecamsule's primary function is to absorb photons of UVA light before they can penetrate the

skin and damage cellular components.[1] The mechanism involves a multi-step photochemical

process:

UV Absorption: The molecule absorbs high-energy UVA photons, particularly in the 290-400

nm range.[1][5]

Photoisomerization and Photoexcitation: Upon absorbing UV energy, ecamsule undergoes a

reversible photoisomerization, followed by photoexcitation to a higher energy state.[1][10]

Energy Dissipation: The molecule rapidly returns to its ground state by releasing the

absorbed energy as harmless thermal energy (heat).[1][6][10]

This efficient cycle allows a single ecamsule molecule to absorb and dissipate UV energy

repeatedly without significant degradation, which is the basis of its photostability.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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